3-ethoxy-N-3-isoxazolylbenzamide

• IUPAC Name: 3-ethoxy-N-(1,2-oxazol-3-yl)benzamide
• InChI: InChI=1S/C12H12N2O3/c1-2-16-10-5-3-4-9(8-10)12(15)13-11-6-7-17-14-11/h3-8H,2H2,1H3,(H,13,14,15)
• InChI Key: YHTGFQNMNOYFJL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C(=O)NC2=NOC=C2
• Molecular Formula: C12H12N2O3
• Molecular Weight: 232.23 g/mol

Description

"3-ethoxy-N-3-isoxazolylbenzamide" is a chemical compound with potential interest in various fields of chemistry and materials science. Its analysis encompasses a broad range of studies, from synthesis and molecular structure determination to exploring its physical and chemical properties.

Synthesis Analysis

The synthesis of isoxazole derivatives, including those similar to "this compound," often involves combinatorial synthesis techniques. For example, a study by Tanaka et al. (2007) reported the combinatorial synthesis of isoxazole libraries, highlighting the versatility of these methods in generating diverse isoxazole compounds with potential for various applications (Tanaka, Haino, Ideta, Kubo, Mori, & Fukazawa, 2007).

Molecular Structure Analysis

The molecular structure of benzamide derivatives, including those structurally related to "this compound," has been thoroughly investigated using techniques like X-ray diffraction and DFT calculations. For instance, Karabulut et al. (2014) detailed the molecular structure of a closely related benzamide compound, emphasizing the impact of intermolecular interactions on molecular geometry (Karabulut, Namli, Kurtaran, Yıldırım, & Leszczynski, 2014).

Chemical Reactions and Properties

Research by Kurihara et al. (1980) on the reactions of 2-aminobenzamide analogs provides insight into the chemical reactivity of benzamide derivatives, which could be relevant for understanding the reactions of "this compound" (Kurihara, Tani, Maeyama, & Sakamoto, 1980).

Physical Properties Analysis

The physical properties of benzamide derivatives, such as solubility and crystal structure, are critical for their application in various fields. Sarmah et al. (2017) studied the crystal structure and physical properties of ethenzamide, providing valuable insights into the factors influencing the solubility and crystal packing of these compounds (Sarmah, Boro, Arhangelskis, & Thakuria, 2017).

Chemical Properties Analysis

The chemical properties, including reactivity and stability, of isoxazole derivatives are of considerable interest. Lei et al. (2015) described a novel rhodium(II)-catalyzed cycloaddition involving isoxazoles, which underscores the potential of these compounds in synthetic chemistry (Lei, Li, He, & Tang, 2015).

Scientific Research Applications

Synthesis Techniques and Chemical Properties

Research has explored diverse synthetic pathways and chemical properties of related benzamide derivatives. For example, palladium iodide catalyzed multicomponent carbonylative approaches have been used to produce functionalized isoindolinone and isobenzofuranimine derivatives from 2-alkynylbenzamides. These methods depend on the nature of external nucleophiles and reaction conditions, highlighting the versatility of these compounds in synthetic organic chemistry (Mancuso et al., 2014).

Molecular Structure Analysis

Studies on molecular structures, such as N-3-hydroxyphenyl-4-methoxybenzamide, have used X-ray crystallography and DFT calculations to understand the impact of intermolecular interactions on molecular geometry. These analyses reveal how crystal packing and dimerization influence the dihedral angles and rotational conformation of aromatic rings, offering insights into the structural dynamics of benzamide derivatives (Karabulut et al., 2014).

Antimicrobial and Herbicidal Activities

Certain benzamide derivatives have been synthesized and evaluated for antimicrobial activities, showing potent to weak effects against various bacteria and fungi. This research suggests that these compounds could represent a novel class of antimicrobial agents with significant potential for development (Gaonkar et al., 2007). Additionally, derivatives have been discovered with promising herbicidal activities, indicating their application in agricultural sciences to manage weed growth (Araniti et al., 2014).